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molecular formula C11H9FO3S B8751639 Methyl 7-fluoro-4-methoxy-1-benzothiophene-2-carboxylate

Methyl 7-fluoro-4-methoxy-1-benzothiophene-2-carboxylate

Cat. No. B8751639
M. Wt: 240.25 g/mol
InChI Key: RRNNSQFCBPAELL-UHFFFAOYSA-N
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Patent
US07037932B2

Procedure details

Methyl thioglycolate (28.8 mL, 320 mmol) was added under nitrogen to a solution of triethylamine (86.6 mL) in dry N,N-dimethylformamide (220 mL) at 80° C. Stirred at 100° C. for 15 mins. A solution of 2,3-difluoro-6-methoxybenzaldehyde (55.1 g, 320 mmol) in N,N-dimethylformamide (80 mL) was added and the mixture heated at 130° C. for 3 h. Allowed to cool then poured onto ice-water (2 L). The resulting yellow solid was filtered, washing with water (2×200 mL). Dried under vacuum over phosphorus pentoxide at room temperature overnight to give the title compound (67.2 g, 87%); δH (300 MHz, CDCl3) 8.20 (1H, d, ArH), 7.06 (1H, t, ArH), 6.68 (1H, m, ArH) and 3.99 (6H, s, OCH3 and CO2CH3).
Name
Methyl thioglycolate
Quantity
28.8 mL
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
86.6 mL
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
220 mL
Type
solvent
Reaction Step One
Name
2,3-difluoro-6-methoxybenzaldehyde
Quantity
55.1 g
Type
reactant
Reaction Step Two
Name
N,N-dimethylformamide
Quantity
80 mL
Type
solvent
Reaction Step Two
Name
title compound
Yield
87%

Identifiers

REACTION_CXSMILES
[C:1]([O:5][CH3:6])(=[O:4])[CH2:2][SH:3].C(N(CC)CC)C.F[C:15]1[C:22]([F:23])=[CH:21][CH:20]=[C:19]([O:24][CH3:25])[C:16]=1[CH:17]=O>CN(C)C=O>[F:23][C:22]1[C:15]2[S:3][C:2]([C:1]([O:5][CH3:6])=[O:4])=[CH:17][C:16]=2[C:19]([O:24][CH3:25])=[CH:20][CH:21]=1

Inputs

Step One
Name
Methyl thioglycolate
Quantity
28.8 mL
Type
reactant
Smiles
C(CS)(=O)OC
Name
triethylamine
Quantity
86.6 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
N,N-dimethylformamide
Quantity
220 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
2,3-difluoro-6-methoxybenzaldehyde
Quantity
55.1 g
Type
reactant
Smiles
FC1=C(C=O)C(=CC=C1F)OC
Name
N,N-dimethylformamide
Quantity
80 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Stirring
Type
CUSTOM
Details
Stirred at 100° C. for 15 mins
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture heated at 130° C. for 3 h
Duration
3 h
TEMPERATURE
Type
TEMPERATURE
Details
Allowed to cool
ADDITION
Type
ADDITION
Details
then poured onto ice-water (2 L)
FILTRATION
Type
FILTRATION
Details
The resulting yellow solid was filtered
WASH
Type
WASH
Details
washing with water (2×200 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
Dried under vacuum over phosphorus pentoxide at room temperature overnight
Duration
8 (± 8) h

Outcomes

Product
Details
Reaction Time
 15 min
Name
title compound
Type
product
Smiles
FC1=CC=C(C=2C=C(SC21)C(=O)OC)OC
Measurements
Type Value Analysis
AMOUNT: MASS 67.2 g
YIELD: PERCENTYIELD 87%
YIELD: CALCULATEDPERCENTYIELD 87.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.